![molecular formula C21H29NO3 B3828507 2-[4-(diethylamino)-2-butyn-1-yl]-4-methoxy-4-methyl-1-phenyl-1,3-pentanedione](/img/structure/B3828507.png)
2-[4-(diethylamino)-2-butyn-1-yl]-4-methoxy-4-methyl-1-phenyl-1,3-pentanedione
Overview
Description
2-[4-(diethylamino)-2-butyn-1-yl]-4-methoxy-4-methyl-1-phenyl-1,3-pentanedione, also known as DABCO-MMP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-[4-(diethylamino)-2-butyn-1-yl]-4-methoxy-4-methyl-1-phenyl-1,3-pentanedione is based on its ability to bind to metal ions, particularly copper ions. This compound forms a complex with copper ions, which can then be detected using fluorescence spectroscopy. The binding of this compound to copper ions has been shown to be highly selective, making it a useful tool for detecting copper ions in biological samples.
Biochemical and Physiological Effects
This compound has been shown to have minimal biochemical and physiological effects in vivo. Studies have shown that this compound is non-toxic and does not affect cell viability, making it a safe tool for use in biological systems.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-[4-(diethylamino)-2-butyn-1-yl]-4-methoxy-4-methyl-1-phenyl-1,3-pentanedione is its excellent fluorescent properties, which make it a useful tool for imaging biological systems. Additionally, this compound is highly selective for copper ions, making it a useful tool for detecting copper ions in biological samples. However, one limitation of this compound is its sensitivity to pH, which can affect its fluorescent properties. Additionally, this compound is not suitable for use in vivo due to its limited stability.
Future Directions
There are many potential future directions for research on 2-[4-(diethylamino)-2-butyn-1-yl]-4-methoxy-4-methyl-1-phenyl-1,3-pentanedione. One area of research is in the development of new fluorescent probes based on the this compound scaffold. Additionally, there is potential for the use of this compound in the development of new catalysts for organic synthesis reactions. Finally, there is potential for the use of this compound in the development of new diagnostic tools for detecting copper ion levels in biological samples.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis method has been optimized to ensure high yields and purity of the final product. This compound has been widely used in scientific research for various applications, including the development of fluorescent probes for imaging biological systems and as a catalyst in organic synthesis reactions. The mechanism of action of this compound is based on its ability to bind to metal ions, particularly copper ions. This compound has been shown to have minimal biochemical and physiological effects in vivo and is a safe tool for use in biological systems. There are many potential future directions for research on this compound, including the development of new fluorescent probes, catalysts, and diagnostic tools.
Scientific Research Applications
2-[4-(diethylamino)-2-butyn-1-yl]-4-methoxy-4-methyl-1-phenyl-1,3-pentanedione has been widely used in scientific research for various applications. One of the most significant areas of research is in the development of fluorescent probes for imaging biological systems. This compound has been shown to have excellent fluorescent properties, making it a useful tool for imaging cellular processes. Additionally, this compound has been used as a catalyst in organic synthesis reactions due to its unique chemical properties.
properties
IUPAC Name |
2-[4-(diethylamino)but-2-ynyl]-4-methoxy-4-methyl-1-phenylpentane-1,3-dione | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H29NO3/c1-6-22(7-2)16-12-11-15-18(20(24)21(3,4)25-5)19(23)17-13-9-8-10-14-17/h8-10,13-14,18H,6-7,15-16H2,1-5H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBBZGOIEMWMOAS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CC#CCC(C(=O)C1=CC=CC=C1)C(=O)C(C)(C)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H29NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.